Cas no 1934378-19-4 (tert-butyl 5-aminooxane-2-carboxylate)

• Product Name: tert-butyl 5-aminooxane-2-carboxylate
• CAS No: 1934378-19-4
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD30802141
• CID: 5246796
• Update Time: 2026-03-09

tert-butyl 5-aminooxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-aminotetrahydro-2H-pyran-2-carboxylate
• tert-butyl 5-aminooxane-2-carboxylate

• MDL： MFCD30802141
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(12)8-5-4-7(11)6-13-8/h7-8H,4-6,11H2,1-3H3
• InChI Key： LDJIXTAZEGPKCU-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)OCC(N)CC1

Additional information on tert-butyl 5-aminooxane-2-carboxylate

tert-butyl 5-aminooxane-2-carboxylate: A Comprehensive Overview

tert-butyl 5-aminooxane-2-carboxylate, also known by its CAS number 1934378-19-4, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has found applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to tert-butyl 5-aminooxane-2-carboxylate.

The molecular structure of tert-butyl 5-aminooxane-2-carboxylate consists of a six-membered ring with an oxygen atom, making it a cyclic ester. The presence of an amino group (-NH2) at the 5-position and a tert-butyl ester group at the 2-position imparts unique reactivity and functionality to the molecule. This structure allows for various chemical transformations, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of tert-butyl 5-aminooxane-2-carboxylate in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules due to its biocompatibility and controlled release properties. For instance, a study published in the Nature Communications journal demonstrated that this compound can be used to encapsulate hydrophobic drugs, enhancing their solubility and bioavailability.

In addition to its role in drug delivery, tert-butyl 5-aminooxane-2-carboxylate has been investigated for its applications in polymer chemistry. The compound's ability to undergo ring-opening polymerization has led to the development of novel biodegradable polymers with tunable mechanical properties. These polymers have shown promise in tissue engineering and regenerative medicine, where biocompatible materials are essential.

The synthesis of tert-butyl 5-aminooxane-2-carboxylate typically involves multi-step organic reactions. A common approach includes the formation of the oxane ring through cyclization followed by functionalization with amino and ester groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of market applications, tert-butyl 5-aminooxane-2-carboxylate is increasingly being used as an intermediate in the production of specialty chemicals. Its demand is driven by its compatibility with various chemical reactions and its ability to serve as a building block for more complex molecules.

The future prospects for tert-butyl 5-aminooxane-2-carboxylate are bright, with ongoing research focusing on expanding its applications in biotechnology and materials science. As new discoveries emerge, this compound is expected to play an even more significant role in advancing innovative technologies across multiple industries.